CMP-deaminoneuraminic acid
Description
CMP-deaminoneuraminic acid, also known as CMP-KDN, is a derivative of sialic acid . Sialic acids are a family of nine-carbon carboxylated sugars that are commonly found on the termini of glycans in higher animals and some microorganisms . The most popular sialic acid is N-acetylneuraminic acid (Neu5Ac), which is universally found on cell surface glycocalyx and in secreted glycoproteins of vertebrates and some invertebrates .
Synthesis Analysis
The synthesis of CMP-deaminoneuraminic acid involves the activation of the acidic nine-carbon sugar sialic acid to CMP–sialic acid . This process takes place in the cell nucleus, whereas all other nucleotide sugars are made in the cytoplasm . The enzyme from rainbow trout testis has been found to have high activity to synthesize both CMP-KDN and CMP- N-acetylneuraminic acid .Molecular Structure Analysis
The molecular structure of CMP-deaminoneuraminic acid is uniquely different from that of other sugar units of animal glycans . The largest structural variation of naturally occurring sialic acids is at carbon 5, which can be substituted with either an acetamido, hydroxyacetamido, or hydroxyl moiety to form N-acetylneuraminic acid (Neu5Ac), N-glycolylneuraminic acid (Neu5Gc), or KDN, respectively .Chemical Reactions Analysis
The chemical reactions involving CMP-deaminoneuraminic acid are critical for their entry into biosynthetic pathways . The activation of the acidic nine-carbon sugar sialic acid to CMP–sialic acid is a key step in these reactions .Mechanism of Action
Future Directions
The future directions of research on CMP-deaminoneuraminic acid could involve further exploration of its role in various biological processes, including cell–cell recognition and communication processes . Additionally, the elevated expression of KDN in certain cells, such as fetal human red blood cells and ovarian tumor tissues, suggests potential areas for future investigation .
properties
CAS RN |
137463-62-8 |
|---|---|
Product Name |
CMP-deaminoneuraminic acid |
Molecular Formula |
C5H5ClN2O3 |
Molecular Weight |
0 |
synonyms |
CMP-deaminoneuraminic acid |
Origin of Product |
United States |
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